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Compound of Interest

Compound Name: XSJ2-46

Cat. No.: B12371475 Get Quote

An In-depth Technical Guide to XSJ2-46
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antiviral agent XSJ2-46,

including its chemical properties, mechanism of action, and key experimental data. The

information is intended for researchers and professionals involved in the field of antiviral drug

discovery and development.

Chemical and Physical Properties
XSJ2-46 is identified as a 5'-amino nucleoside analog with potent antiviral properties. Its

fundamental chemical identifiers and properties are summarized below.

Property Value

CAS Number 2265911-12-2

Molecular Formula C₂₅H₂₄ClF₃N₆O₃

Antiviral Activity and Mechanism of Action
XSJ2-46 has demonstrated significant activity against the Zika virus. It functions by inhibiting

the viral RNA-dependent RNA polymerase (RdRp), a crucial enzyme for viral replication.
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The following table summarizes the key quantitative data regarding the antiviral efficacy of

XSJ2-46.

Parameter Value

Target Virus Zika Virus

Mechanism of Action
Inhibition of RNA-dependent RNA polymerase

(RdRp)

IC₅₀ (RdRp Inhibition) 8.78 μM

The inhibitory action of XSJ2-46 on the Zika virus replication cycle is visually represented in the

following diagram.
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Caption: Proposed mechanism of action of XSJ2-46.

Experimental Protocols
The following sections outline the general experimental methodologies that would be employed

to characterize the antiviral activity of XSJ2-46. Disclaimer: These are generalized protocols
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and the specific details should be referenced from the primary research article by Chen X, et al.

(Eur J Med Chem. 2023 Oct 1;261:115852).

This assay is designed to quantify the inhibitory effect of XSJ2-46 on the enzymatic activity of

Zika virus RdRp.

Workflow Diagram:
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Caption: Workflow for an RdRp inhibition assay.
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Methodology:

Reaction Setup: A reaction mixture containing purified Zika virus RdRp enzyme, a suitable

RNA template, and a mixture of nucleotide triphosphates (NTPs), including a labeled

nucleotide for detection, is prepared.

Compound Addition: Serial dilutions of XSJ2-46 are added to the reaction wells. A control

with no inhibitor is also included.

Incubation: The reaction is incubated at an optimal temperature (typically 37°C) to allow for

RNA synthesis.

Reaction Termination: The reaction is stopped after a defined period.

Quantification: The amount of newly synthesized RNA is quantified. This can be achieved

through various methods, such as measuring the incorporation of a radiolabeled nucleotide

or using a fluorescent dye that binds to double-stranded RNA.

Data Analysis: The percentage of inhibition for each concentration of XSJ2-46 is calculated

relative to the control. The IC₅₀ value is then determined by fitting the data to a dose-

response curve.

This assay evaluates the ability of XSJ2-46 to inhibit Zika virus replication in a cellular context.

Methodology:

Cell Seeding: A suitable host cell line (e.g., Vero cells) is seeded in multi-well plates and

allowed to adhere overnight.

Infection and Treatment: The cells are infected with Zika virus at a specific multiplicity of

infection (MOI). Simultaneously or post-infection, the cells are treated with various

concentrations of XSJ2-46.

Incubation: The plates are incubated for a period that allows for multiple rounds of viral

replication (e.g., 48-72 hours).
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Quantification of Viral Replication: The extent of viral replication is measured using one of

the following methods:

Plaque Reduction Assay: The number of viral plaques is counted to determine the

reduction in infectious virus particles.

qRT-PCR: The level of viral RNA in the cell supernatant or cell lysate is quantified.

Immunofluorescence: Viral antigen expression within the cells is visualized and quantified.

Data Analysis: The effective concentration (EC₅₀) of XSJ2-46, the concentration at which

50% of viral replication is inhibited, is calculated.

In Vivo Efficacy
Preliminary in vivo studies have been conducted to evaluate the efficacy of XSJ2-46 in a

mouse model of Zika virus infection. The specific details of these studies, including the mouse

strain, dosage, and administration route, would be available in the full research publication.

This technical guide provides a summary of the currently available information on XSJ2-46. For

a complete and detailed understanding, it is highly recommended to consult the primary

scientific literature.

To cite this document: BenchChem. [CAS number and molecular formula of XSJ2-46].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371475#cas-number-and-molecular-formula-of-
xsj2-46]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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